Cas no 33033-09-9 (Propanoic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI))

• Product Name: Propanoic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI)
• CAS No: 33033-09-9
• MF: C₁₆H₃₀O₄S₂
• MW: 350.537003040314
• CID: 316862
• PubChem ID: 338372
• Update Time: 2025-04-19

Propanoic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI)
• 2-[10-(1-carboxyethylsulfanyl)decylsulfanyl]propanoic acid
• 2-((10-((1-Carboxyethyl)thio)decyl)thio)propanoic acid
• AC1L7NPO
• AG-F-10938
• CHEMBL1926991
• CTK4G9786
• NSC360377
• NSC-360377
• 33033-09-9
• MBVHGSSDZDDVJS-UHFFFAOYSA-N
• 2,2'-(Decane-1,10-diyldisulfanediyl)dipropanoic acid
• 2-[10-(2-hydroxy-1-methyl-2-oxo-ethyl)sulfanyldecylsulfanyl]propanoic acid
• DTXSID80954653
• (+/-)-2,15-dimethyl-3,14-dithia-1,16-hexadecanedioic acid
• NSC 360377

• Inchi： 1S/C16H30O4S2/c1-13(15(17)18)21-11-9-7-5-3-4-6-8-10-12-22-14(2)16(19)20/h13-14H,3-12H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key： MBVHGSSDZDDVJS-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)CCCCCCCCCCSC(C(=O)O)C

Computed Properties

• Exact Mass: 350.1587
• Monoisotopic Mass: 350.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.128
• Boiling Point: 508.5°Cat760mmHg
• Flash Point: 261.3°C
• Refractive Index: 1.525
• PSA: 74.6
• LogP: 4.51980